Cas no 1806633-37-3 (3-Bromo-1-(2-iodo-6-(methylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-iodo-6-(methylthio)phenyl)propan-1-one
• CAS No: 1806633-37-3
• MF: C₁₀H₁₀BrIOS
• MW: 385.05927324295
• CID: 4976379
• Update Time: 2023-08-24

3-Bromo-1-(2-iodo-6-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-iodo-6-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C10H10BrIOS/c1-14-9-4-2-3-7(12)10(9)8(13)5-6-11/h2-4H,5-6H2,1H3
• InChI Key： UFXNGPMVYKZFHR-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1C(CCBr)=O)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4